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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828

Essential Safety and Handling Guide for 6-
Bromo-1-chlorophthalazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Bromo-1-chlorophthalazine (CAS No. 470484-70-9). Adherence
to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

6-Bromo-1-chlorophthalazine is classified as acutely toxic.[1] The primary hazard associated
with this compound is ingestion.

Globally Harmonized System (GHS) Classification:[1]
o Acute Toxicity, Oral: Category 4[1]

 Signal Word: Warning[1]

e Hazard Statement: H302: Harmful if swallowed[1]

Other potential hazards, based on similar halogenated aromatic compounds, may include skin
and eye irritation, and respiratory irritation.[2]
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Chemical and Physical Properties

A summary of the available quantitative data for 6-Bromo-1-chlorophthalazine is provided
below. Please note that experimental data for several properties are not readily available.

Property Value Source
CAS Number 470484-70-9 [2]
Molecular Formula CsHaBrCIN2 [2]
Molecular Weight 243.49 g/mol [2]
Appearance Yellow solid [2]
Purity 97% (2]
Melting Point Data not available

Boiling Point Data not available

Density (Predicted) 1.762 + 0.06 g/cm?3

Solubility Data not available

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 6-Bromo-1-chlorophthalazine
to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][4]
o Skin Protection:
o Wear a flame-retardant lab coat.

o Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each
use.[5]

o Wear closed-toe shoes and long pants.
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» Respiratory Protection:

o Handle the compound in a well-ventilated area, preferably within a certified chemical fume
hood.[1]

o If dust formation is likely, a NIOSH-approved respirator with an appropriate particulate filter
is required.[6]

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Designate a specific area for handling 6-Bromo-1-chlorophthalazine.

o Ensure a chemical spill kit is readily accessible.

o Verify that the safety shower and eyewash station are operational.

e Handling:

[¢]

Work within a chemical fume hood to minimize inhalation exposure.[1]

o

Avoid the formation of dust and aerosols.[1]

o

Use non-sparking tools to prevent ignition.[1]

[¢]

Keep the container tightly closed when not in use.
» Storage:

o Store in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials.

o The storage area should be clearly labeled with the appropriate hazard warnings.

Emergency Procedures

¢ In case of Ingestion:
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o Rinse mouth with water.[1]

o Do NOT induce vomiting.[1]

o Seek immediate medical attention.[1]

¢ In case of Skin Contact:

o Immediately remove contaminated clothing.

o Wash the affected area with soap and plenty of water.[1]

o Seek medical attention if irritation persists.

¢ In case of Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids.[1]

o Remove contact lenses, if present and easy to do.

o Seek immediate medical attention.

¢ In case of Inhalation:

o Move the person to fresh air.[1]

o If breathing is difficult, provide oxygen.

o Seek immediate medical attention.

 In case of a Spill:

o Evacuate the area and restrict access.

o Wear appropriate PPE, including respiratory protection.

o Cover the spill with an inert absorbent material.
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o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.[1]

o Clean the spill area with a suitable decontaminating agent.

Disposal Plan

6-Bromo-1-chlorophthalazine is a halogenated organic compound and must be disposed of
as hazardous waste.[7][8]

o Waste Collection:

o Collect all waste materials, including contaminated PPE and cleaning materials, in a
designated and clearly labeled hazardous waste container.[5]

o Do not mix with non-halogenated waste.[8]
» Container Labeling:

o The waste container must be labeled as "Hazardous Waste" and include the chemical
name and associated hazards.

e Disposal:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling and disposal of 6-
Bromo-1-chlorophthalazine.
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Safe Handling and Disposal Workflow for 6-Bromo-1-chlorophthalazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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